Cas no 126084-11-5 (3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester)

3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester is a specialized pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a methoxy and methyl substituent on the pyridine ring, along with an ester functional group, makes it a versatile intermediate for further chemical modifications. The compound’s stability and reactivity under controlled conditions allow for precise functionalization in heterocyclic chemistry. Its well-defined molecular framework is advantageous for developing bioactive compounds or ligands in coordination chemistry. The ester group enhances solubility in organic solvents, facilitating its use in synthetic workflows. This product is suited for research and industrial applications requiring tailored pyridine-based building blocks.
3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester structure
126084-11-5 structure
Product Name:3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester
CAS No:126084-11-5
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD16611639
CID:3700584
PubChem ID:10910170
Update Time:2025-06-09

3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester
    • METHYL 2-METHOXY-6-METHYLPYRIDINE-3-CARBOXYLATE
    • methyl 2-methoxy-6-methylnicotinate
    • 2-Methoxy-6-methyl-nicotinic acid methyl ester
    • SCHEMBL2027363
    • SY263498
    • methyl2-methoxy-6-methylnicotinate
    • BFA08411
    • ZPRQXQNPWCCUOQ-UHFFFAOYSA-N
    • MFCD16611639
    • 126084-11-5
    • AKOS032952362
    • AC9086
    • 992-545-4
    • MDL: MFCD16611639
    • Inchi: 1S/C9H11NO3/c1-6-4-5-7(9(11)13-3)8(10-6)12-2/h4-5H,1-3H3
    • InChI Key: ZPRQXQNPWCCUOQ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=O)OC)C=CC(C)=N1

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 48.4Ų

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Additional information on 3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester

Comprehensive Overview of 3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester (CAS No. 126084-11-5)

3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester (CAS No. 126084-11-5) is a specialized organic compound belonging to the pyridine derivative family. This compound, often referred to as a methyl ester of methoxy-methyl pyridinecarboxylic acid, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. Its molecular formula, C9H11NO3, highlights its potential as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of novel drugs and crop protection agents.

The compound's methoxy and methyl ester functional groups contribute to its reactivity, making it a valuable candidate for cross-coupling reactions and other advanced synthetic methodologies. In recent years, the demand for pyridine-based intermediates like CAS No. 126084-11-5 has surged, driven by the growing need for sustainable chemical synthesis and green chemistry practices. This aligns with current industry trends focusing on eco-friendly manufacturing processes and reduced environmental impact.

One of the most frequently searched questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that 3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester exhibits moderate solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its stability at room temperature makes it suitable for long-term storage, a critical factor for industrial applications. Additionally, its low toxicity profile has made it a preferred choice in pharmaceutical R&D, where safety and efficacy are paramount.

Another hot topic in the scientific community is the compound's potential applications in drug discovery. Its pyridine core is a common motif in many FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and metabolic diseases. Researchers are exploring its utility in designing small-molecule inhibitors and enzyme modulators, which could lead to breakthroughs in treating conditions like diabetes and neurodegenerative diseases. The compound's structural versatility allows for easy modification, enabling the creation of diverse analogs with tailored biological activities.

In the agrochemical sector, 3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester is being investigated for its role in developing next-generation pesticides and herbicides. Its ability to act as a synthon for heterocyclic compounds makes it a promising candidate for creating environmentally benign crop protection solutions. This is particularly relevant given the increasing global focus on sustainable agriculture and the need to reduce reliance on traditional, potentially harmful chemicals.

From a commercial perspective, the compound's supply chain and manufacturing scalability are topics of interest. Suppliers and manufacturers are optimizing synthesis routes to ensure high purity and cost-effectiveness, addressing the needs of both academic researchers and industrial players. The compound's patent landscape is also under scrutiny, as its applications in proprietary formulations could lead to significant intellectual property opportunities.

In summary, 3-Pyridinecarboxylic acid, 2-methoxy-6-methyl-, methyl ester (CAS No. 126084-11-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties, combined with the growing demand for sustainable and innovative solutions, position it as a key player in modern chemical research. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing some of the world's most pressing challenges in health and agriculture.

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